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Compound of Interest

Compound Name: delta-2-Ceftazidime

Cat. No.: B193858

For drug development professionals, researchers, and scientists, understanding the stability of
a drug formulation is paramount to ensuring its safety, efficacy, and shelf-life. This guide
provides a comparative analysis of the stability of various ceftazidime formulations, supported
by experimental data and detailed methodologies.

Ceftazidime, a third-generation cephalosporin antibiotic, is susceptible to degradation, primarily
through the hydrolysis of its B-lactam ring. This degradation is influenced by a multitude of
factors including temperature, pH, light exposure, concentration, and the composition of the
formulation, including excipients and container materials. The primary degradation products
include pyridine and the A-2 isomer of ceftazidime.[1][2]

Comparative Stability Data

The stability of ceftazidime is significantly impacted by its physical state, with the powder for
injection being markedly more stable than its reconstituted aqueous solutions.[3][4] The
following tables summarize quantitative data from various studies on the stability of different
ceftazidime formulations under diverse storage conditions.

Table 1: Stability of Reconstituted Ceftazidime Solutions
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Table 2: Stability of Ceftazidime Powder for Injection

L. . Percent
Storage Condition Duration . Reference
Degradation

45°C 28 days ~8% [4]
Visible Radiation (320

28 days ~8% [4]
nm)
Ultraviolet Radiation

28 days ~5% [4]

(254 nm)

Key Factors Influencing Ceftazidime Stability

Temperature: Higher temperatures significantly accelerate the degradation of ceftazidime in
solution.[1][3] Stability is greatly enhanced at refrigerated (2-8°C) or frozen (-20°C)
temperatures.[5]

pH: The pH of the solution is a critical factor. Maximum stability is observed in the pH range
of 4.5 to 6.5.[9] Exposure to a pH of <4 can lead to immediate precipitation.[1]

Light: Exposure to both ultraviolet and visible light can cause degradation of ceftazidime,
particularly in its reconstituted form.[3][4]

Container Material: Studies have shown that ceftazidime solutions are more stable in glass
bottles compared to polyvinyl chloride (PVC) or polypropylene (PP) bags, with PP bags
showing slightly better stability than PVC.[7][10]

Excipients and Co-formulated Drugs: The presence of other substances can affect stability.
For instance, ceftazidime has shown physical incompatibilities with vancomycin, nicardipine,
midazolam, and propofol, and a chemical incompatibility with N-acetylcysteine.[1]

Experimental Protocols

1. Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method
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A robust stability-indicating HPLC method is essential for accurately quantifying ceftazidime
and its degradation products.

e Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

e Column: A reverse-phase C18 column (e.g., Lichrosorb 100RP-18, 25 cm x 0.4 cm, 5-ym
pore size) is commonly employed.[1]

e Mobile Phase: An isocratic elution with a mixture of a buffer and an organic solvent is often
used. A common mobile phase consists of 10 mM sodium acetate buffer (pH 4.0) and
acetonitrile in a ratio of 89:11 (v/v).[1]

» Detection: UV detection is typically performed at 254 nm.[1]
e Procedure:
o Prepare standard solutions of ceftazidime of known concentrations.

o Prepare samples of the ceftazidime formulations under investigation at various time points
during the stability study.

o Inject a fixed volume of the standard and sample solutions into the HPLC system.

o Record the chromatograms and determine the peak areas of ceftazidime and its
degradation products.

o Calculate the concentration of ceftazidime in the samples by comparing their peak areas
to those of the standard solutions.

2. Forced Degradation Studies

Forced degradation, or stress testing, is crucial for identifying potential degradation products
and establishing the intrinsic stability of the molecule.

o Acid Hydrolysis: Expose the drug substance to an acidic solution (e.g., 2N HCI) at an
elevated temperature (e.g., 60°C) for a specified period (e.g., 30 minutes).[11]
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o Alkaline Hydrolysis: Expose the drug substance to a basic solution (e.g., 2N NaOH) under
similar conditions as acid hydrolysis.[11]

» Oxidative Degradation: Treat the drug substance with an oxidizing agent, such as hydrogen
peroxide (e.g., 20% H203), at an elevated temperature.[11]

o Thermal Degradation: Expose the drug substance (in solid state or solution) to high
temperatures (e.g., 45°C) for an extended period.[3]

o Photodegradation: Expose the drug substance to UV (e.g., 254 nm) and visible light (e.qg.,
320 nm) for a defined duration.[3][4]

Following exposure to these stress conditions, the samples are analyzed using a stability-
indicating analytical method like HPLC to identify and quantify the degradation products.

Visualizing Degradation and Experimental Workflow

To better illustrate the processes involved in ceftazidime stability, the following diagrams are
provided.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.pharmascholars.com/articles/a-validated-stability-indicating-rphplc-method-for-simultaneous-determination-of-tobramycin-and-ceftazidime-in-pharmaceu.pdf
https://www.pharmascholars.com/articles/a-validated-stability-indicating-rphplc-method-for-simultaneous-determination-of-tobramycin-and-ceftazidime-in-pharmaceu.pdf
http://article.sapub.org/10.5923.j.aac.20120201.01.html
http://article.sapub.org/10.5923.j.aac.20120201.01.html
https://scispace.com/pdf/stability-study-and-degradation-kinetics-of-ceftazidime-in-1hjbshprjk.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Ceftazidime Degradation Pathway

Ceftazidime

Hydrolysis

(Temperature, pH) Isomerization

Cleavage

Y

Opening of B-lactam ring @

Exomethylene derivative

[(2-amino-4-thiazolyl)

(1-carboxy-1-methylethoxy)
imino] acetyl-ethanal

Click to download full resolution via product page

Caption: Major degradation pathways of ceftazidime in aqueous solutions.
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Comparative Stability Study Workflow
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Caption: A typical experimental workflow for a comparative stability study.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b193858?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stability and Compatibility of Ceftazidime Administered by Continuous Infusion to
Intensive Care Patients - PMC [pmc.ncbi.nim.nih.gov]

o 2. Stability of reconstituted solutions of ceftazidime for injections: an HPLC and CE approach
- PubMed [pubmed.ncbi.nlm.nih.gov]

» 3. Stability Study and Degradation Kinetics of Ceftazidime in Pharmaceutical Preparations
[article.sapub.org]

e 4. scispace.com [scispace.com]
e 5. academic.oup.com [academic.oup.com]
e 6. e-opat.com [e-opat.com]

e 7. Comparison of ceftazidime degradation in glass bottles and plastic bags under various
conditions - PubMed [pubmed.ncbi.nim.nih.gov]

« 8. Stability of the Combination of Ceftazidime and Cephazolin in Icodextrin or pH Neutral
Peritoneal Dialysis Solution - PMC [pmc.ncbi.nlm.nih.gov]

» 9. Influence of pH, temperature, and buffers on the kinetics of ceftazidime degradation in
aqueous solutions - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. researchgate.net [researchgate.net]
e 11. pharmascholars.com [pharmascholars.com]

 To cite this document: BenchChem. [Comparative Stability of Ceftazidime Formulations: A
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193858#comparative-stability-studies-of-various-
ceftazidime-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b193858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

